6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole

• IUPAC Name: (4-cyclohexylpiperazin-1-yl)-(2-cyclopropyl-1,3-benzoxazol-6-yl)methanone
• InChI: InChI=1S/C21H27N3O2/c25-21(24-12-10-23(11-13-24)17-4-2-1-3-5-17)16-8-9-18-19(14-16)26-20(22-18)15-6-7-15/h8-9,14-15,17H,1-7,10-13H2
• InChI Key: PFTHOXMMYJLODI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=C(O4)C5CC5
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole, also known as SB-271046, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience.

Scientific Research Applications

6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole has been extensively studied for its potential applications in the field of neuroscience. It has been shown to act as a selective antagonist of serotonin 5-HT6 receptors, which are involved in the regulation of mood, cognition, and memory. As such, 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole has been investigated as a potential treatment for cognitive disorders such as Alzheimer's disease and schizophrenia.

Mechanism of Action

6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole acts by selectively blocking the activity of serotonin 5-HT6 receptors. This results in increased levels of acetylcholine and dopamine in the brain, which are neurotransmitters involved in learning and memory. By blocking 5-HT6 receptors, 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole may improve cognitive function and memory in individuals with cognitive disorders.
Biochemical and Physiological Effects
In animal studies, 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole has been shown to improve cognitive function and memory in rats and mice. It has also been shown to increase levels of acetylcholine and dopamine in the brain, which are neurotransmitters involved in learning and memory. However, the effects of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole on human subjects have not yet been extensively studied.

Advantages and Limitations for Lab Experiments

One advantage of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole is its selectivity for serotonin 5-HT6 receptors, which allows for more targeted investigations into the role of these receptors in cognitive function and memory. However, limitations of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole include its potential toxicity and the lack of extensive human studies.

Future Directions

There are several potential future directions for research involving 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole. These include:
1. Investigating the effects of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole on cognitive function and memory in human subjects
2. Examining the potential therapeutic applications of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole for cognitive disorders such as Alzheimer's disease and schizophrenia
3. Studying the mechanisms by which 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole affects neurotransmitter levels in the brain
4. Investigating the potential side effects and toxicity of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole
5. Developing more selective and potent 5-HT6 receptor antagonists with fewer side effects.
Conclusion
In conclusion, 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole is a chemical compound that has gained attention in scientific research for its potential applications in the field of neuroscience. Its selective antagonism of serotonin 5-HT6 receptors makes it a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. While more research is needed to fully understand the effects and limitations of 6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole, it represents a promising avenue for future investigations into the role of serotonin receptors in cognitive function and memory.

Synthesis Methods

6-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2-cyclopropyl-1,3-benzoxazole can be synthesized through a multistep process involving the reaction of 2-amino-4-cyclohexylphenol with cyclopropylamine, followed by cyclization with phosgene. The resulting compound is then reacted with piperazine to form the final product.